3-(2-Benzofuran-1(3H)-ylidene)-5-methoxy-1,3-dihydro-2H-indol-2-one

• CAS No.: 612850-47-2
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 3-(3H-2-benzofuran-1-ylidene)-5-methoxy-1H-indol-2-one
• InChI: InChI=1S/C17H13NO3/c1-20-11-6-7-14-13(8-11)15(17(19)18-14)16-12-5-3-2-4-10(12)9-21-16/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: MNPIEVJCBVTFTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=O)C2=C3C4=CC=CC=C4CO3

Description

3-(2-Benzofuran-1(3H)-ylidene)-5-methoxy-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of 5-methoxyoxindole (100 mg, 0.61 mmol) in anhydrous THF (5 ml) under nitrogen was added 1.0M LiHMDS/THF solution (1.3 ml, 1.3 mmol). The mixture was stirred at room temperature for 10 minutes, and phthalide (74 mg, 0.55 mmol) was added. The mixture was stirred at room temperature for 5 hours and was then poured into a mixture of THF (10 ml) and 2M HCl (10 ml). The mixture was heated at 45° C. for 30 minutes, cooled to room temperature, and poured into water (125 ml). The resulting solid was separated, washed with water and dried under vacuum to give 3-(3H-Isobenzofuran-1-ylidene)-5-methoxy-1,3-dihydro-indol-2-one (70 mg, 46%).